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Introduction
Orexins, also known as hypocretins, are neuropeptides crucial for regulating various

physiological processes, most notably wakefulness, feeding behavior, and energy

homeostasis.[1][2] The orexin system consists of two peptides, Orexin A (OX-A) and Orexin B
(OX-B), which are cleaved from a common precursor protein, prepro-orexin.[3] These peptides

exert their effects by binding to two G protein-coupled receptors (GPCRs): Orexin Receptor 1

(OX1R) and Orexin Receptor 2 (OX2R).[1][2][3] While Orexin A binds to both receptors with

high affinity, Orexin B is selective for OX2R.[3][4] The loss of orexin-producing neurons leads

to the sleep disorder narcolepsy in both humans and animal models.[4][5]

The development of knockout mouse models has been instrumental in elucidating the

physiological roles of the orexin system. Specifically, an Orexin B knockout mouse model, or

more commonly, an OX2R knockout model (as Orexin B primarily signals through this

receptor), provides a powerful tool to dissect the specific functions of the Orexin B/OX2R
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signaling pathway.[6][7] These models are invaluable for studying sleep disorders, metabolic

syndromes, and for the preclinical evaluation of therapeutic agents targeting the orexin system.

These application notes provide detailed protocols for the generation of an Orexin B (or OX2R)

knockout mouse model using CRISPR/Cas9 technology, methods for its validation, and a

summary of the expected phenotypic characteristics.

Orexin B Signaling Pathway
Orexin B binds predominantly to the Orexin 2 Receptor (OX2R), a G protein-coupled receptor.

[3] Activation of OX2R can initiate signaling through multiple G proteins, primarily Gq and Gi/o,

depending on the cell type.[2][4] The downstream effects include the modulation of ion

channels, activation of phospholipases, and regulation of protein kinases, ultimately leading to

neuronal excitation.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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